1-{[1-(2-cyclohexylethyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-cyclopentyl-1,4-diazepane

• IUPAC Name: [1-(2-cyclohexylethyl)triazol-4-yl]-(4-cyclopentyl-1,4-diazepan-1-yl)methanone
• InChI: InChI=1S/C21H35N5O/c27-21(25-13-6-12-24(15-16-25)19-9-4-5-10-19)20-17-26(23-22-20)14-11-18-7-2-1-3-8-18/h17-19H,1-16H2
• InChI Key: PHRSFQOTXLTNGL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCN2C=C(N=N2)C(=O)N3CCCN(CC3)C4CCCC4
• Molecular Formula: C21H35N5O
• Molecular Weight: 373.5 g/mol

Description

The compound “1-{[1-(2-cyclohexylethyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-cyclopentyl-1,4-diazepane” appears to contain several functional groups and structural features. It includes a 1,2,3-triazole ring, a carbonyl group, and cyclohexyl and cyclopentyl groups. The presence of these groups could influence the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The 1,2,3-triazole ring, for example, is a five-membered ring containing two nitrogen atoms and three carbon atoms. The cyclohexyl and cyclopentyl groups are six-membered and five-membered carbon rings, respectively.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. The 1,2,3-triazole ring might participate in reactions with electrophiles or nucleophiles, and the carbonyl group could be involved in various addition or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of a carbonyl group could influence its polarity, solubility, and boiling point.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

Without specific data, it’s difficult to provide accurate safety and hazard information for this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity, or investigating its physical and chemical properties in more detail.